1. Home
  2. Product
  3. Main Products
  4. 5-Acetyl-6-[3-[(4-fluorophenoxy)methyl]-4-methoxyphenyl]-9,9-dimethyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
5-Acetyl-6-[3-[(4-fluorophenoxy)methyl]-4-methoxyphenyl]-9,9-dimethyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one 5-Acetyl-6-[3-[(4-fluorophenoxy)methyl]-4-methoxyphenyl]-9,9-dimethyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 406914-90-7
VCID: VC0442339
InChI: InChI=1S/C31H31FN2O4/c1-19(35)34-26-8-6-5-7-24(26)33-25-16-31(2,3)17-27(36)29(25)30(34)20-9-14-28(37-4)21(15-20)18-38-23-12-10-22(32)11-13-23/h5-15,30,33H,16-18H2,1-4H3
SMILES: CC(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=CC(=C(C=C4)OC)COC5=CC=C(C=C5)F
Molecular Formula: C31H31FN2O4
Molecular Weight: 514.6g/mol

5-Acetyl-6-[3-[(4-fluorophenoxy)methyl]-4-methoxyphenyl]-9,9-dimethyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one

CAS No.: 406914-90-7

Main Products

VCID: VC0442339

Molecular Formula: C31H31FN2O4

Molecular Weight: 514.6g/mol

5-Acetyl-6-[3-[(4-fluorophenoxy)methyl]-4-methoxyphenyl]-9,9-dimethyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one - 406914-90-7

CAS No. 406914-90-7
Product Name 5-Acetyl-6-[3-[(4-fluorophenoxy)methyl]-4-methoxyphenyl]-9,9-dimethyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Molecular Formula C31H31FN2O4
Molecular Weight 514.6g/mol
IUPAC Name 5-acetyl-6-[3-[(4-fluorophenoxy)methyl]-4-methoxyphenyl]-9,9-dimethyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C31H31FN2O4/c1-19(35)34-26-8-6-5-7-24(26)33-25-16-31(2,3)17-27(36)29(25)30(34)20-9-14-28(37-4)21(15-20)18-38-23-12-10-22(32)11-13-23/h5-15,30,33H,16-18H2,1-4H3
Standard InChIKey CWVZIDPAWPDPDX-UHFFFAOYSA-N
SMILES CC(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=CC(=C(C=C4)OC)COC5=CC=C(C=C5)F
Canonical SMILES CC(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=CC(=C(C=C4)OC)COC5=CC=C(C=C5)F
PubChem Compound 2879258
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19